Cas no 228114-44-1 ({6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol)

• Product Name: {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol
• CAS No: 228114-44-1
• MF: C₂₀H₃₄O₃Si
• MW: 350.567667484283
• CID: 1412088
• PubChem ID: 15434309
• Update Time: 2025-06-08

{6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-methanol,6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,4-dihydro-2,5,7,8-tetramethyl-
• {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol
• SCHEMBL7039268
• {6-[(tert-butyldimethylsilyl)oxy]-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol
• 228114-44-1
• EN300-1721820
• [6-[tert-butyl(dimethyl)silyl]oxy-2,5,7,8-tetramethyl-3,4-dihydrochromen-2-yl]methanol
• (6-((tert-Butyldimethylsilyl)oxy)-2,5,7,8-tetramethylchroman-2-yl)methanol

• Inchi： 1S/C20H34O3Si/c1-13-14(2)18-16(10-11-20(7,12-21)22-18)15(3)17(13)23-24(8,9)19(4,5)6/h21H,10-12H2,1-9H3
• InChI Key： KAGOPTSULYPVCD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C(C)=C(C)C2=C(C=1C)CCC(C)(CO)O2

Computed Properties

• Exact Mass: 350.22772148g/mol
• Monoisotopic Mass: 350.22772148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol

Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on 228114-44-1 and {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol

The chemical compound 228114-44-1 and its derivative, {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are part of a broader class of chroman derivatives, which are known for their potential therapeutic applications, particularly in the areas of antioxidant activity and neuroprotection. This research briefing aims to provide a comprehensive overview of the latest scientific findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and modifications of 228114-44-1, emphasizing its role as a key intermediate in the production of more complex molecules. The tert-butyldimethylsilyl (TBDMS) protecting group in {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol has been particularly noted for its stability and versatility in organic synthesis. Researchers have successfully utilized this compound in the development of novel antioxidants, leveraging its ability to scavenge free radicals and mitigate oxidative stress, a common pathway in numerous degenerative diseases.

In vitro and in vivo studies have demonstrated the efficacy of these compounds in protecting neuronal cells from oxidative damage, suggesting potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The mechanism of action appears to involve the modulation of intracellular redox balance and the upregulation of endogenous antioxidant defenses. These findings are supported by recent publications in high-impact journals, which have provided detailed kinetic and thermodynamic analyses of the compounds' interactions with reactive oxygen species (ROS).

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on optimizing the pharmacokinetic properties of 228114-44-1 and its derivatives, with particular attention to enhancing their blood-brain barrier permeability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of these compounds into viable therapeutic agents.

In conclusion, the compounds 228114-44-1 and {6-(tert-butyldimethylsilyl)oxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl}methanol represent a promising avenue for the development of new antioxidant and neuroprotective therapies. Continued research into their synthetic pathways, biological activities, and clinical potential is essential to fully realize their therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicine, with the ultimate goal of improving patient outcomes in neurodegenerative and oxidative stress-related diseases.